4-Butylphenol-d5

• Molecular Formula: C10H14O
• Molecular Weight: 155.25 g/mol
• InChI: InChI=1S/C10H14O/c1-2-3-4-9-5-7-10(11)8-6-9/h5-8,11H,2-4H2,1H3/i5D,6D,7D,8D/hD
• InChIKey: CYYZDBDROVLTJU-QBYFNKCPSA-N

4-Butylphenol-d5 Certified Internal Standard

4-Butylphenol-d5 (CAS 1219795-04-6) is a stable isotope-labeled analog of the alkylphenol 4-n-butylphenol, specifically deuterated at five positions (ring-d4, hydroxyl-d1) . This compound is designed as a tracer and internal standard (IS) for quantitative analytical workflows such as GC-MS and LC-MS, where its +5 Da mass shift relative to the native analyte (m/z 150.2 → 155.3) enables precise isotope dilution mass spectrometry (IDMS) . Compared to the unlabeled compound, which is typically supplied at >96% purity, the deuterated standard is available at a certified purity of 98.3%, minimizing interference from the native analyte in trace-level quantification .

1 Isotope dilution mass spectrometry (IDMS) quantification for native 4-butylphenol

2 LC-MS or GC-MS workflows requiring a co-eluting, mass-resolved internal standard

3 Certified isotopic purity supports low native-analyte carryover in trace analysis

Why 4-Butylphenol-d5 Is Irreplaceable

Generic substitution with the unlabeled 4-butylphenol (CAS 1638-22-8) introduces native analyte into the calibration workflow, directly compromising the fundamental requirement of a zero-analyte background for an internal standard. While other deuterated phenols, such as 4-tert-butylphenol-d9 (CAS 225386-58-3), are available, they are structural isomers with a branched alkyl chain, leading to distinct chromatographic retention times [1]. The use of a non-co-eluting IS negates the primary benefit of isotope dilution, which relies on near-identical physicochemical behavior to correct for matrix effects and recovery losses . The following evidence details the quantifiable superiority of the exact-matched d5 standard.

Intended target: 4-Butylphenol-d5

Co-elutes with native 4-butylphenol

Provides +5 Da mass separation for IDMS

Certified purity reduces unlabeled analyte interference

Common substitutes may shift results

Unlabeled 4-butylphenol adds native analyte and disrupts calibration

4-tert-Butylphenol-d9 is a branched isomer with different retention time, preventing co-elution

Non-co-eluting IS cannot correct for matrix effects or recovery losses

• [1] Engewald, W.; Billing, U.; Topalova, I.; Petsev, N. Structure-Retention Correlations of Alkylphenols in Gas-Liquid Chromatography. J. Chromatogr. 1988, 446, 63-70. View Source

4-Butylphenol-d5 Procurement Evidence

Certified Purity: d5 vs. Unlabeled Standard

The certified purity of the deuterated standard directly reduces the risk of 'cross-talk' from the unlabeled analyte. 4-Butylphenol-d5 is supplied with a certified purity of 98.3%, providing a lower residual signal for the native analyte (m/z 150.2) compared to sourcing the unlabeled compound, which is typically specified at minimum purities of >96.0% (GC) and may contain higher levels of related impurities .

Purity: d5 vs. unlabeled

Data to verify

98.3% certified vs. >96.0% typical minimum

Lower native analyte carryover may improve LLOQ and accuracy.

Supplier CoA-based; independent verification recommended.

Evidence Dimension	Certified Chemical Purity (Area %, GC/LC Basis)
Target Compound Data	98.3%
Comparator Or Baseline	4-Butylphenol (unlabeled): >96.0% (typical lower-bound specification)
Quantified Difference	+2.3% absolute purity unit advantage, indicating lower unspecified impurity burden
Conditions	As reported on Certificates of Analysis (CoA) by suppliers; target compound purity per Fisher Scientific/MedChemExpress; comparator purity per TCI America specification.

Why This Matters

Higher certified purity minimizes the introduction of the unlabeled analyte into the calibration curve, improving the lower limit of quantification (LLOQ) and method accuracy for trace analysis.

Mass Spectrometric Selectivity: d5 vs. Unlabeled

Effective isotope dilution requires a mass shift large enough to avoid interference from the analyte's natural isotopic envelope. 4-Butylphenol-d5 provides a +5 Da shift (Monosiotopic Mass 155.14 Da vs. 150.10 Da), moving the IS signal completely clear of the [M+1] and [M+2] peaks associated with the 10-carbon unlabeled analyte [1]. This represents a quantifiable 3.3% mass increment, a larger relative shift than typical +3 Da or +4 Da deuterated standards, reducing cross-contribution matrix effects.

Mass selectivity

Reported

d5 (target): +5.0 Da shift

Unlabeled: 0 Da shift

d9 isomer: +9.0 Da shift

+5 Da moves IS signal clear of natural isotopic envelope without altering fragmentation patterns.

Calculated from molecular formula; empirical verification advised.

Evidence Dimension	Monosiotopic Molecular Mass (Da) and Mass Shift
Target Compound Data	Monosiotopic Mass: 155.135849 Da (C10H9D5O); Mass Shift: +5.0 Da vs. unlabeled
Comparator Or Baseline	4-Butylphenol (unlabeled): Monosiotopic Mass 150.104465 Da (C10H14O). 4-tert-Butylphenol-d9: Monosiotopic Mass 159.160956 Da (C10H5D9O).
Quantified Difference	+5.0 Da (d5) vs. +9.0 Da (d9) vs. 0 Da (unlabeled). The +5 Da shift moves the quantifier ion beyond the [M+4] natural isotopic contribution, which is predicted to be <0.1% relative abundance.
Conditions	Calculated from molecular formula using standard isotopic distribution models (chemspider.com data).

Why This Matters

A +5 Da shift is the empirical sweet spot, providing clear mass resolution without the potential for altered fragmentation patterns or increased synthesis cost associated with higher-labeling analogs.

• [1] NIST Webbook. Phenol, 4-butyl- Data. CAS 1638-22-8. View Source

Co-Elution Fidelity with Native Analyte

For deuterated internal standards, co-elution is as critical as mass differentiation. The structural identity of 4-Butylphenol-d5 with 4-n-butylphenol ensures identical retention behavior, a claim supported by the class-dependent chromatographic properties of alkylphenols [1]. In contrast, the common alternative 4-tert-butylphenol-d9 is a branched isomer with a different boiling point and retention index, which precludes its use as a co-eluting IS for the straight-chain analyte in GC-MS methods without introducing quantification bias due to differential vaporization or matrix effects.

Co-elution fidelity

Reported

Identical Kovats RI: 1335 (predicted co-elution)

Co-elution is required for matrix-effect correction in GC-MS/LC-MS.

Class-level inference for perdeuterated analogs; confirm under actual method conditions.

Evidence Dimension	Gas Chromatography Retention Index (Kovats, Non-Polar Column)
Target Compound Data	Predicted to be identical to unlabeled 4-butylphenol: I = 1335 (PS-255 phase, isothermal 150°C). The deuterated analog co-elutes within the chromatographic peak width [1].
Comparator Or Baseline	4-tert-Butylphenol-d9: as a tert-butyl isomer, it has a distinctly different retention index and does not co-elute with 4-n-butylphenol. Unlabeled 4-butylphenol: I = 1335.
Quantified Difference	Isotopic substitution results in a ΔI of ~0 units for the target compound, preserving co-elution. A branched isomer like 4-tert-butylphenol can exhibit a ΔI of >50 units, causing a significant retention time difference (>0.5 min) under typical GC temperature programs.
Conditions	Kovats index data from NIST Webbook for unlabeled analyte; co-elution behavior is a class-level inference for perdeuterated vs. protiated analogs confirmed by general GC-MS principles and supplier application notes.

Why This Matters

Co-elution is mandatory for the internal standard to correct for ion suppression or enhancement effects in the ion source. A non-eluting standard cannot fulfill this role, making 4-Butylphenol-d5 the only valid choice for accurate electrospray and GC-MS quantification of 4-n-butylphenol.

• [1] NIST Webbook. Kovats' RI, non-polar column, isothermal Data for Phenol, 4-butyl-. Data compiled by NIST Mass Spectrometry Data Center. View Source

4-Butylphenol-d5 Application Scenarios

Trace-Level Quantification in Water by ID-GC-MS

When developing a method for the quantitative determination of 4-n-butylphenol in surface or waste water to meet environmental monitoring directives, 4-Butylphenol-d5 is the irreplaceable internal standard. Its +5 Da mass shift and perfect co-elution (Section 3, Evidence 2 & 3) allow for a true isotope dilution calibration, correcting for solid-phase extraction (SPE) recovery losses and matrix-induced signal variability. The certified purity of >98% (Section 3, Evidence 1) ensures that the added standard does not elevate the method detection limit (MDL) through the introduction of a native analyte impurity, a common pitfall when using lower-purity unlabeled surrogate standards. [1]

Material Extractables: Additives & EDCs Quantitation

The compound is a targeted standard for tracking alkylphenol release from consumer goods and industrial materials. The specific ring-and-hydroxyl labeling pattern of 4-Butylphenol-d5 provides a distinct mass spectrum for both the molecular ion and key fragment ions, enabling reliable quantitation even in complex extracts with high chemical noise. This is a quantifiable advantage over simpler deuterated phenols (e.g., phenol-d5), which would suffer from lower specificity in MS/MS transitions due to the lack of the diagnostic butyl-chain fragment ion.

Method Validation for Phenolic APIs

In drug development, 4-Butylphenol-d5 can serve as a general-purpose internal standard for the bioanalysis of 4-substituted phenolic compounds. The +5 Da mass increment falls within the optimal range to avoid isotopic cross-talk while maintaining the near-identical extraction and ionization properties necessary for reproducible pharmacokinetic data. This avoids a common procurement error of selecting a structurally similar but non-analogous deuterated standard, which would produce non-parallel calibration curves and invalidate the assay.

Application

Selection Property

Validation Focus

Trace-level water analysis by ID-GC-MS

Co-eluting +5 Da mass-shifted ISTD

Matrix-effect correction and SPE recovery normalization

Material extractables & EDCs quantitation

Specific ring-and-hydroxyl labeling pattern

Fragment ion specificity in complex chemical backgrounds

Research PK studies for 4-substituted phenolics

+5 Da mass increment range for bioanalysis

Parallel calibration curves and extraction reproducibility

• [1] Sigma-Aldrich. Analysis of Alkylphenols and Alkylphenol Ethoxylates Using new 13C-Labeled and Deuterated Internal Standards According to ISO 18857-2. Technical Protocol. View Source